Hsp90-IN-30f
Overview
Description
Hsp90-IN-30f is a potent inhibitor of heat shock protein 90 (Hsp90), effectively reducing the expression levels of Hsp90 client proteins including Her2, EGFR, Met, Akt, and c-Raf.
Scientific Research Applications
Hsp90 Inhibition and Cancer Therapy
Hsp90-IN-30f is a potent inhibitor of Heat shock protein 90 (Hsp90), a molecular chaperone crucial for the stabilization and maturation of many oncogenic proteins, making it an attractive target in cancer chemotherapy. The compound 30f, identified as an Hsp90 inhibitor, has demonstrated significant inhibitory activity and effectiveness in reducing the expression levels of Hsp90 client proteins like Her2, EGFR, Met, Akt, and c-Raf. This reduction leads to cancer cell death via the apoptotic pathway. The efficacy of compound 30f in inhibiting tumor growth without noticeable side effects in a mouse xenograft model highlights its potential as a novel cancer chemotherapeutic agent (Park et al., 2018).
Hsp90 and Selective Antitumor Activity
The molecular basis of tumor selectivity of Hsp90 inhibitors like Hsp90-IN-30f is significant. Tumor cells contain Hsp90 complexes in an activated, high-affinity conformation, distinct from the latent state in normal tissues. This makes inhibitors selective for the activated form, like Hsp90-IN-30f, particularly effective in targeting tumor cells while sparing normal cells. This specificity is crucial for developing cancer therapeutics with high therapeutic indexes (Kamal et al., 2003).
Hsp90 and Neurodegenerative Diseases
In addition to its role in cancer therapy, Hsp90 inhibitors like Hsp90-IN-30f may have applications in treating neurodegenerative diseases. The inhibition of Hsp90 affects the stability of certain mutated client proteins that are neurotoxic. Therefore, Hsp90 inhibitors could provide therapeutic benefits in conditions involving neurodegeneration (Neckers, 2007).
Hsp90 in Cell Motility and Cancer Metastasis
The role of Hsp90 in cell motility and cancer metastasis is another area of application for Hsp90-IN-30f. Cell-surface Hsp90, interacting with extracellular client proteins, plays a unique role in tumor metastasis. Targeting cell-surface Hsp90 can block cell motility and invasion, highlighting another potential therapeutic application of Hsp90-IN-30f in cancer treatment (Tsutsumi & Neckers, 2007).
properties
Product Name |
Hsp90-IN-30f |
|---|---|
Molecular Formula |
C22H28N2O4 |
Molecular Weight |
384.48 |
IUPAC Name |
2,4-Dihydroxy-5-isopropyl-N-methyl-N-(4-(propylcarbamoyl)benzyl)benzamide |
InChI |
InChI=1S/C22H28N2O4/c1-5-10-23-21(27)16-8-6-15(7-9-16)13-24(4)22(28)18-11-17(14(2)3)19(25)12-20(18)26/h6-9,11-12,14,25-26H,5,10,13H2,1-4H3,(H,23,27) |
InChI Key |
FPLRZXZDCUKVAU-UHFFFAOYSA-N |
SMILES |
O=C(N(C)CC1=CC=C(C(NCCC)=O)C=C1)C2=CC(C(C)C)=C(O)C=C2O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Hsp90IN-30f; Hsp90-IN30f; Hsp90IN30f; Hsp90-IN-30f |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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